(6-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)(4,6-dimethoxy-1-methyl-1H-indol-2-yl)methanone

• Molecular Formula: C23H22BrN3O3
• Molecular Weight: 468.3 g/mol
• IUPAC Name: (6-bromo-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-(4,6-dimethoxy-1-methylindol-2-yl)methanone
• InChI: InChI=1S/C23H22BrN3O3/c1-26-19-9-13(29-2)10-21(30-3)15(19)11-20(26)23(28)27-8-7-18-16(12-27)14-5-4-6-17(24)22(14)25-18/h4-6,9-11,25H,7-8,12H2,1-3H3
• InChI Key: LEZBTEOKJGKXIA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C1C=C(C=C2OC)OC)C(=O)N3CCC4=C(C3)C5=C(N4)C(=CC=C5)Br

Description

The compound (6-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)(4,6-dimethoxy-1-methyl-1H-indol-2-yl)methanone is a synthetic methanone derivative featuring a fused pyrido-indole core and a substituted indole moiety. Key structural attributes include:

• Pyrido[4,3-b]indole system: A bicyclic scaffold with a six-membered pyridine ring fused to an indole, brominated at the 6-position.
• Indole substituents: The indole component is substituted with 4,6-dimethoxy and 1-methyl groups, enhancing steric bulk and electronic modulation.
  This compound belongs to a class of molecules designed for biological evaluation, particularly in drug discovery targeting neurological or oncological pathways. While direct evidence for its synthesis is absent in the provided materials, analogous compounds (e.g., ) suggest synthesis via coupling of pre-functionalized tetrahydro-pyridoindoles with indole-carboxylic acids under GP1/GP2 protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of indole derivatives, including the compound , typically involves multi-step reactions. One common method involves the condensation of appropriate starting materials under controlled conditions. For instance, the synthesis might start with the bromination of a precursor compound, followed by cyclization and functional group modifications .

Industrial Production Methods

Industrial production of such compounds often employs scalable synthetic routes that ensure high yield and purity. Techniques like continuous flow synthesis and automated synthesis platforms are used to optimize reaction conditions and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

The compound (6-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)(4,6-dimethoxy-1-methyl-1H-indol-2-yl)methanone undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halides, amines.

Electrophiles: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol or amine .

Scientific Research Applications

Medicinal Chemistry

Potential Anticancer Activity
Research indicates that derivatives of this compound may exhibit significant anticancer properties. The brominated tetrahydropyridoindole structure is believed to interact with specific molecular targets involved in cancer cell proliferation and apoptosis. Preliminary studies have shown that certain analogs can inhibit the growth of cancer cells in vitro by modulating signaling pathways critical for tumor development .

Neuroprotective Effects
The compound's unique structure may also confer neuroprotective effects. Studies suggest that it could potentially protect neuronal cells from oxidative stress and excitotoxicity, conditions often associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action may involve the modulation of neurotransmitter systems and reduction of inflammatory responses .

Synthesis and Chemical Properties

Synthetic Routes
The synthesis of (6-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)(4,6-dimethoxy-1-methyl-1H-indol-2-yl)methanone typically involves multi-step organic reactions. Key steps include the bromination of a suitable pyridoindole precursor followed by the formation of a methanone linkage through condensation with a methylated indole derivative. Controlled temperatures and catalysts are crucial for optimizing yields .

Chemical Stability and Reactivity
The presence of the bromine atom enhances the reactivity of this compound compared to similar structures. This reactivity allows for further functionalization, which can lead to the development of new derivatives with enhanced biological activities .

Enzyme Modulation
Preliminary studies have indicated that this compound might modulate enzyme activities that are pivotal in various metabolic pathways. For instance, it may influence the activity of kinases or phosphatases involved in signal transduction processes .

Cellular Assays
In cellular assays related to disease models, derivatives of this compound have shown promising results in terms of efficacy. The specific mechanisms are still under investigation but may involve receptor binding or enzyme inhibition .

Case Study 1: Anticancer Activity

A study explored the anticancer effects of several derivatives based on the tetrahydropyridoindole scaffold. The results demonstrated that certain compounds exhibited IC50 values in the low micromolar range against various cancer cell lines, indicating potent anticancer activity .

Case Study 2: Neuroprotection

Another investigation assessed the neuroprotective effects of this compound on cultured neuronal cells subjected to oxidative stress. The findings suggested that treatment with the compound significantly reduced cell death and preserved mitochondrial function compared to untreated controls .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the disruption of cellular processes in cancer cells. Molecular docking studies and molecular dynamics simulations are often used to elucidate these interactions and predict the compound’s efficacy .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural features, synthetic yields, and analytical data of the target compound with structurally related analogs from the evidence:

Compound	Substituents (Pyrido-Indole/Indole)	Synthetic Yield	Key Analytical Data	Reference
Target Compound	6-Br / 4,6-(OMe)₂, 1-Me	N/A	Likely analogous HRMS and UPLC-MS to (e.g., calc. mass ~375–381 Da)	—
(6-(Dimethylamino)-1H-indol-2-yl)-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone	H / 6-(NMe₂)	34%	MS (ESI): m/z 311.1 [M+H]⁺; HRMS confirms regioisomer purity
(6-Methyl-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-(5-(trifluoromethyl)-1H-pyrazol-3-yl)methanone	6-Me / 5-CF₃-pyrazole	7%	^1H NMR shows two conformers (62/38 ratio); purified via silica gel chromatography
(8-Methoxy-...indol-2-yl)methanone	8-OMe / 6-(NMe₂)	N/A	HRMS: calc. 375.0344, found 375.0335; UPLC-MS tR = 2.07 min
2-(6-Chloro-1H-indol-1-yl)-1-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)ethanone	H / 6-Cl	N/A	Molecular formula C₂₁H₁₈ClN₃O; SMILES includes Cl substitution

Key Observations:

Substituent Effects on Yield :

• Electron-withdrawing groups (e.g., Br, CF₃) correlate with lower yields (7–34%) due to steric hindrance or reactivity challenges .
• Methoxy and methyl groups (e.g., 4,6-dimethoxy in the target compound) may improve solubility but require optimized purification (e.g., preparative HPLC ).

Analytical Consistency :

• HRMS and UPLC-MS data across analogs (e.g., ) demonstrate high mass accuracy (Δ < 0.001 Da), critical for structural validation .
• NMR conformational analysis () highlights dynamic behavior in solution, relevant for pharmacodynamic studies .

Structural Diversity: Replacement of bromine with chlorine () or CF₃-pyrazole () modulates electronic properties and binding affinity .

Implications for Structure-Activity Relationships (SAR)

While biological data are absent in the evidence, structural trends suggest:

• Bromine vs. Chlorine : Bromine’s larger size may improve target binding via halogen bonding, whereas chlorine offers metabolic stability .
• Methoxy vs. Methyl Groups : Methoxy substituents enhance polarity, impacting solubility and pharmacokinetics .
• Heterocyclic Variations : Pyrazole-containing analogs () introduce hydrogen-bonding motifs, likely influencing target selectivity .

Biological Activity

The compound (6-bromo-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)(4,6-dimethoxy-1-methyl-1H-indol-2-yl)methanone is an indole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and comparison with similar compounds.

The molecular formula of the compound is $C_{23}H_{22}BrN_{3}O_{3}$ with a molecular weight of 468.3 g/mol. Its structure features a brominated pyridoindole core linked to a methanone moiety derived from dimethoxyindole.

Property	Value
Molecular Formula	C23H22BrN3O3
Molecular Weight	468.3 g/mol
IUPAC Name	(6-bromo-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)(4,6-dimethoxy-1-methylindol-2-yl)methanone
InChI Key	LEZBTEOKJGKXIA-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets. Studies suggest that it may inhibit certain enzymes or receptors involved in cellular signaling pathways related to cancer and inflammation. Molecular docking studies have indicated that the compound can bind effectively to target sites on proteins associated with tumor growth and microbial resistance.

Anticancer Properties

Research indicates that the compound exhibits significant anticancer activity by inducing apoptosis in various cancer cell lines. It appears to disrupt critical cellular processes such as:

• Cell Cycle Arrest: The compound may induce G1 or G2/M phase arrest in cancer cells.
• Apoptosis Induction: Enhanced expression of pro-apoptotic factors and downregulation of anti-apoptotic proteins have been observed.

In vitro studies have demonstrated its efficacy against several cancer types, including breast and lung cancers.

Antimicrobial Activity

The compound has shown promising results as an antimicrobial agent. It has been tested against various bacterial strains including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism involves inhibition of bacterial cystathionine γ-synthase (bCSE), which enhances the effectiveness of conventional antibiotics against resistant strains .

Case Studies and Research Findings

Several studies have highlighted the biological potential of this compound:

• Anticancer Study:
  • A study conducted on human breast cancer cell lines revealed that treatment with the compound resulted in a significant reduction in cell viability and increased apoptosis markers .
• Antimicrobial Study:
  • A study focused on the enhancement of antibiotic efficacy showed that the compound could potentiate the effects of antibiotics against resistant bacterial strains by inhibiting bCSE activity .

Comparison with Similar Compounds

The unique structure of this compound differentiates it from other indole derivatives. For example:

Compound Name	Activity Type
(4aS,9bR)-6-bromo-3,4,4a,5-tetrahydro-1H-pyrido[4,3-b]indole-2(9bH)-carboxylate	Anticancer
(4aS,9bR)-6-bromo-1,3,4,4a,5,9b-hexahydro-2H-pyrido[4,3-b]indole-2-carboxylate	Antimicrobial

The presence of the bromine atom in this compound enhances its reactivity and biological activity compared to its chloro or fluoro analogs.